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Compound of Interest

Compound Name: 3-(Methylsulfonyl)benzoic acid

Cat. No.: B181073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for

3-(Methylsulfonyl)benzoic acid, a key intermediate in various chemical syntheses. This

document is intended to serve as a vital resource for researchers, scientists, and professionals

in drug development by consolidating available safety data, outlining relevant experimental

methodologies, and illustrating key safety assessment workflows.

Chemical Identification and Physical Properties
3-(Methylsulfonyl)benzoic acid is a solid organic compound. A summary of its key identifiers

and physical properties is provided below.
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Property Value Reference

Chemical Name 3-(Methylsulfonyl)benzoic acid

Synonyms

3-Methanesulfonyl-benzoic

acid, m-Methylsulfonylbenzoic

acid

[1]

CAS Number 5345-27-7 [2]

Molecular Formula C₈H₈O₄S [2]

Molecular Weight 200.21 g/mol [1]

Appearance
White to very slightly yellow

powder
[1]

Melting Point 230-238 °C [1]

Boiling Point 230-238 °C (Decomposes) [1]

Density 1.4787 g/cm³ (rough estimate) [1]

pKa 3.52 (at 25°C) [1]

Solubility No data available

Hazard Identification and Classification
3-(Methylsulfonyl)benzoic acid is classified as a hazardous substance. The primary hazard is

its potential to cause serious eye damage. It may also cause skin and respiratory irritation.

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information.
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Hazard Class Category Hazard Statement

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation

Source: Aggregated GHS information from multiple suppliers.[1][3]

Hazard Pictograms and Signal Word
Pictogram: Corrosion (GHS05)

Signal Word: Danger[2]

Precautionary Statements
A summary of key precautionary statements is provided below.
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2]

Response P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

P310
Immediately call a POISON

CENTER/doctor.[2]

Storage P405 Store locked up.

Toxicological Data
Specific quantitative toxicological data for 3-(Methylsulfonyl)benzoic acid is limited in publicly

available literature. Many safety data sheets indicate "no data available" for acute toxicity

endpoints.
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Endpoint Route Species Value Reference

Acute Oral

Toxicity (LD50)
Oral - No data available

Acute Dermal

Toxicity (LD50)
Dermal - No data available

Acute Inhalation

Toxicity (LC50)
Inhalation - No data available

Skin Irritation Dermal -
Causes skin

irritation
[1]

Eye Irritation Ocular -
Causes serious

eye damage
[2]

Respiratory

Irritation
Inhalation -

May cause

respiratory

irritation

[1]

Sensitization - -

A related

compound, 3-

(bromomethyl)-2-

chloro-4-

(methylsulfonyl)-

benzoic acid, has

been identified

as a respiratory

sensitizer,

suggesting a

potential for

sensitization with

this class of

compounds.

Experimental Protocols
Detailed experimental protocols for toxicological studies on 3-(Methylsulfonyl)benzoic acid
are not publicly available. However, standardized methodologies, such as those outlined by the
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Organisation for Economic Co-operation and Development (OECD), are typically followed for

regulatory safety testing.

Skin Irritation Testing (based on OECD Guideline 404 &
439)
The potential for a substance to cause skin irritation is assessed through in vivo or in vitro

methods.

In Vivo (OECD 404): A single dose of the test substance is applied to the skin of an

experimental animal (typically a rabbit). The site is observed for signs of erythema (redness)

and edema (swelling) at specified intervals.

In Vitro (OECD 439): Reconstructed human epidermis (RhE) models are used. The test

substance is applied to the tissue surface, and cell viability is measured to determine the

level of irritation.[4]

Eye Irritation Testing (based on OECD Guideline 405)
The potential for a substance to cause eye irritation or damage is evaluated, with a strong

emphasis on avoiding animal testing where possible.

Weight-of-the-Evidence Analysis: Before any in vivo testing, all existing relevant data is

analyzed.

In Vitro/Ex Vivo Methods: Validated in vitro or ex vivo tests are performed to predict eye

corrosion or irritation.

In Vivo (OECD 405): If necessary, a single dose of the test substance is applied to the eye of

an experimental animal (typically a rabbit). The eye is observed for effects on the cornea,

iris, and conjunctiva at specified intervals.

First Aid Measures
In the event of exposure to 3-(Methylsulfonyl)benzoic acid, the following first aid measures

should be taken:
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Handling and Storage
Proper handling and storage procedures are crucial to minimize the risk of exposure.

Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.

Storage: Keep container tightly closed in a dry and well-ventilated place. Store in a cool, dry

place.

Ecotoxicological Information
Specific ecotoxicological data for 3-(Methylsulfonyl)benzoic acid is largely unavailable.
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Endpoint Result Reference

Aquatic Toxicity

May cause long-lasting harmful

effects to aquatic life. However,

one source states that 0% of

the mixture consists of

component(s) of unknown

hazards to the aquatic

environment.

[4]

Persistence and Degradability

No data available. Benzoic

acid and its derivatives are

generally considered to be

biodegradable.

[4]

Bioaccumulation No data available. [4]

Mobility in Soil No data available. [4]

Signaling Pathways and Experimental Workflows
Currently, there is no publicly available information on the specific signaling pathways affected

by 3-(Methylsulfonyl)benzoic acid. The primary concern is its corrosive and irritant nature.

The following diagrams illustrate the general workflow for assessing the safety of a chemical

substance.
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Data Collection & Analysis
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Caption: General workflow for chemical hazard identification and risk assessment.
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Assess Eye Irritation Potential

Weight-of-Evidence Analysis
(Existing Data, SAR, pH)

In Vitro Skin Corrosion Test
(OECD 431, 435)
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Inconclusive Results
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Caption: Tiered testing strategy for assessing eye irritation potential.

Disclaimer
This document is intended for informational purposes only and is not a substitute for a formal

Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) provided by the manufacturer.

Users should always consult the most current SDS for the specific product they are handling.

The information provided is based on publicly available data and may not be exhaustive. All

personnel handling this chemical should be adequately trained in safe handling procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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